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Compound of Interest

Compound Name: 4-Ethyl-2,6-dimethylheptane

Cat. No.: B14545763 Get Quote

To the intended audience of researchers, scientists, and drug development professionals: The

following is a summary of publicly available data for 4-Ethyl-2,6-dimethylheptane. A

comprehensive literature review reveals a significant lack of in-depth research on this

compound, particularly concerning its biological activity, potential therapeutic applications, and

associated signaling pathways. The information available is primarily limited to basic

physicochemical properties, and as such, the creation of an in-depth technical guide or

whitepaper as requested is not feasible based on current scientific literature.

Chemical Identity and Physical Properties
4-Ethyl-2,6-dimethylheptane is a saturated branched-chain alkane. Its fundamental properties

are summarized below.
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Property Value Source

Molecular Formula C₁₁H₂₄ PubChem[1]

Molecular Weight 156.31 g/mol PubChem[1]

IUPAC Name 4-ethyl-2,6-dimethylheptane PubChem[1]

CAS Number 61868-31-3 PubChem[1]

Boiling Point 171.7 °C ChemSrc[2], ChemDB[3]

Structural Formula
(CH₃)₂CHCH₂CH(CH₂CH₃)CH

₂CH(CH₃)₂
ChemDB[3]

SMILES CCC(CC(C)C)CC(C)C PubChem[1]

InChIKey
GBSGJLJGXHBTQQ-

UHFFFAOYSA-N
PubChem[1]

Synthesis and Experimental Data
Detailed experimental protocols for the synthesis and analysis of 4-Ethyl-2,6-dimethylheptane
are not readily available in the reviewed literature. One source describes a general method for

the synthesis of a related compound, 2,6-dimethylheptane, which involved the coupling of

isobutyl magnesium bromide with ethyl formate to produce 2,6-dimethylheptanol-4, followed by

a three-step hydrogenation to yield the alkane.[4] However, a specific, detailed protocol for 4-
Ethyl-2,6-dimethylheptane is not provided.

No quantitative data from analytical experiments such as NMR, IR, or mass spectrometry for 4-
Ethyl-2,6-dimethylheptane were found in the public domain.

Biological Activity and Toxicological Information
There is no available information in the reviewed scientific literature regarding any biological

activity, pharmacological effects, or toxicological studies of 4-Ethyl-2,6-dimethylheptane.

Consequently, no signaling pathways involving this compound have been described.
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While no experimental workflows for this specific molecule were found, a general logical

workflow for the identification and characterization of a simple alkane like 4-Ethyl-2,6-
dimethylheptane can be proposed.
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis, purification, and structural confirmation of a

simple alkane.

Conclusion: 4-Ethyl-2,6-dimethylheptane is a simple organic molecule with very limited

available scientific data. For researchers in drug development, this compound does not appear

to be a subject of current or past investigation for therapeutic purposes. The absence of

biological data precludes any discussion of its pharmacology or role in cellular signaling.

Further research would be required to determine any properties beyond its basic physical

characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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